Cas no 2228573-24-6 (2-2-(trifluoromethoxy)phenylethanimidamide)

• Product Name: 2-2-(trifluoromethoxy)phenylethanimidamide
• CAS No: 2228573-24-6
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• CID: 6000201
• PubChem ID: 150106337
• Update Time: 2025-10-22

2-2-(trifluoromethoxy)phenylethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(trifluoromethoxy)phenylethanimidamide
• 2228573-24-6
• EN300-1945019
• 2-[2-(trifluoromethoxy)phenyl]ethanimidamide

• Inchi： 1S/C9H9F3N2O/c10-9(11,12)15-7-4-2-1-3-6(7)5-8(13)14/h1-4H,5H2,(H3,13,14)
• InChI Key： DWHWLXCHQNGREX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1CC(=N)N)(F)F

Computed Properties

• Exact Mass: 218.06669740g/mol
• Monoisotopic Mass: 218.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-2-(trifluoromethoxy)phenylethanimidamide

2-(2-(Trifluoromethoxy)phenyl)ethanimidamide: A Versatile Fluorinated Building Block for Modern Chemistry

The compound 2-(2-(trifluoromethoxy)phenyl)ethanimidamide (CAS No. 2228573-24-6) represents an important class of fluorinated organic molecules that have gained significant attention in pharmaceutical and materials science research. This trifluoromethoxy-substituted amidine derivative exhibits unique electronic properties due to the strong electron-withdrawing nature of the CF3O- group, making it particularly valuable in drug discovery and specialty chemical applications.

Recent advances in fluorine chemistry have highlighted the growing importance of trifluoromethoxy-containing compounds like 2-(2-(trifluoromethoxy)phenyl)ethanimidamide. The pharmaceutical industry's search for novel bioactive molecules has driven increased interest in such fluorinated building blocks, as evidenced by rising search trends for "CF3O phenyl derivatives" and "fluorinated amidines applications" across scientific databases.

The molecular structure of 2-(2-(trifluoromethoxy)phenyl)ethanimidamide features several pharmacophoric elements that contribute to its utility in medicinal chemistry. The amidine functional group serves as a versatile handle for further derivatization, while the ortho-trifluoromethoxy substitution on the aromatic ring influences both the compound's electronic properties and its potential biological interactions. This combination makes it particularly interesting for researchers investigating enzyme inhibitors or receptor modulators.

In synthetic chemistry applications, 2-(2-(trifluoromethoxy)phenyl)ethanimidamide has shown promise as a precursor for various heterocyclic systems. The amidine moiety can participate in cyclization reactions to form imidazole, triazine, and pyrimidine derivatives - core structures found in many pharmaceutical compounds. Recent patent literature reveals growing interest in such transformations, particularly for developing kinase inhibitors and antiviral agents.

The physicochemical properties of 2-(2-(trifluoromethoxy)phenyl)ethanimidamide contribute to its handling characteristics and potential applications. The trifluoromethoxy group enhances the compound's metabolic stability while maintaining favorable lipophilicity parameters, addressing common challenges in drug design. These attributes align with current pharmaceutical industry priorities for developing compounds with improved ADME profiles and PK properties.

Material science applications of 2-(2-(trifluoromethoxy)phenyl)ethanimidamide are emerging, particularly in the development of advanced organic materials. The compound's ability to influence electronic properties through its fluorinated aromatic system makes it interesting for organic electronics research, including potential applications in OLED materials and organic semiconductors.

Quality control and analytical characterization of 2-(2-(trifluoromethoxy)phenyl)ethanimidamide typically involve modern spectroscopic techniques. NMR spectroscopy (particularly 19F NMR) provides crucial structural information, while HPLC-MS methods ensure purity assessment. These analytical approaches are essential for researchers searching for "how to characterize fluorinated compounds" or "quality control of amidine derivatives".

The synthetic accessibility of 2-(2-(trifluoromethoxy)phenyl)ethanimidamide from commercially available starting materials contributes to its growing popularity in research settings. Common synthetic routes often begin with 2-(trifluoromethoxy)benzaldehyde or related precursors, followed by conversion to the corresponding nitrile and subsequent Pinner reaction to install the amidine functionality.

Safety considerations for handling 2-(2-(trifluoromethoxy)phenyl)ethanimidamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this material, as with all fine chemicals. These precautions address common search queries about "safety of fluorinated compounds" in laboratory settings.

Market trends indicate growing demand for specialized fluorinated building blocks like 2-(2-(trifluoromethoxy)phenyl)ethanimidamide. Pharmaceutical companies and contract research organizations are increasingly sourcing such compounds to accelerate their drug discovery programs, particularly in therapeutic areas requiring targeted protein modulation or CNS-active compounds.

Future research directions for 2-(2-(trifluoromethoxy)phenyl)ethanimidamide may explore its potential in bioconjugation chemistry or as a component of metal-organic frameworks. The compound's unique electronic properties and synthetic versatility position it well for emerging applications in both life sciences and materials chemistry, making it a compound to watch in coming years.